3-Butyl-3-propylnonanenitrile
Overview
Description
NSC 52664 is a compound that has garnered attention in various scientific fields due to its unique properties and potential applications. It is often referenced in research related to chemical analysis and biological studies.
Chemical Reactions Analysis
NSC 52664 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.
Reduction: This involves the gain of electrons, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group.
Common reagents and conditions used in these reactions vary depending on the desired outcome. The major products formed from these reactions depend on the specific reagents and conditions employed.
Scientific Research Applications
NSC 52664 has a wide range of applications in scientific research, including:
Chemistry: It is used in various chemical analyses and reactions to study its properties and reactivity.
Biology: The compound is used in biological studies to understand its effects on different biological systems.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: NSC 52664 is used in industrial processes that require specific chemical properties.
Mechanism of Action
The mechanism by which NSC 52664 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context in which the compound is used.
Comparison with Similar Compounds
NSC 52664 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. The specific differences and similarities depend on the exact nature of the compounds being compared.
Conclusion
NSC 52664 is a compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it a valuable subject of study. Further research is needed to fully understand its synthesis, reactions, and applications.
Properties
CAS No. |
6637-49-6 |
|---|---|
Molecular Formula |
C16H31N |
Molecular Weight |
237.42 g/mol |
IUPAC Name |
3-butyl-3-propylnonanenitrile |
InChI |
InChI=1S/C16H31N/c1-4-7-9-10-13-16(11-6-3,14-15-17)12-8-5-2/h4-14H2,1-3H3 |
InChI Key |
KFYVODJSHSJAAF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC(CCC)(CCCC)CC#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2'-[(2-Phenoxyphenyl)imino]diethanol](/img/structure/B12803180.png)
